Hyoscyamine Sulfate

• CAS No.: 6835-16-1
• Product Name: Hyoscyamine Sulfate
• Molecular Formula: C34H52N2O12S
• Molecular Weight: 712.8 g/mol
• IUPAC Name: [(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] (2S)-3-hydroxy-2-phenylpropanoate;sulfuric acid;dihydrate
• Standard InChI: InChI=1S/2C17H23NO3.H2O4S.2H2O/c2*1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12;1-5(2,3)4;;/h2*2-6,13-16,19H,7-11H2,1H3;(H2,1,2,3,4);2*1H2/t2*13-,14+,15?,16-;;;/m11.../s1
• Standard InChIKey: BXSVDJUWKSRQMD-OMLVBYQESA-N
• Isomeric SMILES: CN1[C@@H]2CC[C@H]1CC(C2)OC(=O)[C@H](CO)C3=CC=CC=C3.CN1[C@@H]2CC[C@H]1CC(C2)OC(=O)[C@H](CO)C3=CC=CC=C3.O.O.OS(=O)(=O)O
• SMILES: CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.O.O.OS(=O)(=O)O
• Canonical SMILES: CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.O.O.OS(=O)(=O)O
• Description: Hyoscyamine Sulfate is the sulfate salt of a belladonna alkaloid derivative and the levorotatory form of racemic atropine isolated from the plants Hyoscyamus niger or Atropa belladonna, which exhibits anticholinergic activity. Hyoscyamine functions as a non-selective, competitive antagonist of muscarinic receptors, thereby inhibiting the parasympathetic activities of acetylcholine on the salivary, bronchial, and sweat glands, as well as the eye, heart, bladder, and gastrointestinal tract. These inhibitory effects cause a decrease in saliva, bronchial mucus, gastric juices, and sweat. Furthermore, its inhibitory action on smooth muscle prevents bladder contraction and decreases gastrointestinal motility.; The 3(S)-endo isomer of atropine.
• Synonyms: [3(S)-ENDO]-8-METHYL-8-AZABICYCLO[3.2.1]OCT-3-YL ESTER, ALPHA-(HYDROXYMETHYL)-BENZENEACETIC ACID SULFATE DIHYDRATE;HYOSCYAMINE SULFATE DIHYDRATE;HYOSCYAMINE SULPHATE;HYOSCYAMINE SULFATE;BENZENEACETIC ACID, ALPHA-(HYDROXYMETHYL)-, 8-METHYL-8-AZABICYCL
• Reference: 1: Jones JB, Dula DJ. The efficacy of sublingual hyoscyamine sulfate and; intravenous ketorolac tromethamine in the relief of ureteral colic. Am J Emerg; Med. 1998 Oct;16(6):557-9. PubMed PMID: 9786536.; ; ; 2: Myers JH, Moro-Sutherland D, Shook JE. Anticholinergic poisoning in colicky; infants treated with hyoscyamine sulfate. Am J Emerg Med. 1997 Sep;15(5):532-5.; PubMed PMID: 9270398.; ; ; 3: Werner G. [Studies on the metabolism of tropane alkaloids. V. Enzymatic; preparation of (+)-hyoscyamine-sulfate--H2O]. Arzneimittelforschung. 1967; Nov;17(11):1467. German. PubMed PMID: 5632273.
• PubChem Compound: 23724783
• Last Modified: Nov 11 2021